Cas no 3522-98-3 (4-Methylenepiperidine hydrobromide)

• Product Name: 4-Methylenepiperidine hydrobromide
• CAS No: 3522-98-3
• MF: C₆H₁₂BrN
• MW: 178.070180892944
• CID: 2951151
• PubChem ID: 71619939
• Update Time: 2025-06-09

4-Methylenepiperidine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-亚甲基哌啶氢溴酸盐
• 4-Methylenepiperidine hydrobromide
• 4-methylidenepiperidine;hydrobromide
• 4-Methylenepiperidinehydrobromide
• 4-METHYLENEPIPERIDINE HBR
• SB42208
• SCHEMBL15006549
• 3522-98-3

• MDL： MFCD28133508
• Inchi： 1S/C6H11N.BrH/c1-6-2-4-7-5-3-6;/h7H,1-5H2;1H
• InChI Key： HJKPRGHQSIXXBX-UHFFFAOYSA-N
• SMILES： Br.N1CCC(=C)CC1

Computed Properties

• Exact Mass: 177.01531g/mol
• Monoisotopic Mass: 177.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 68.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

4-Methylenepiperidine hydrobromide Security Information

• Storage Condition：(BD448192)

Additional information on 4-Methylenepiperidine hydrobromide

4-Methylenepiperidine Hydrobromide: A Comprehensive Overview

4-Methylenepiperidine hydrobromide (CAS No. 3522-98-3) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, also referred to as 1-(4-methylenepiperidinyl) bromide, is a bromide salt of 4-methylenepiperidine, which is a heterocyclic amine with a six-membered ring containing one nitrogen atom and a methylene group at the 4-position. The compound's structure makes it highly versatile, with applications ranging from drug development to materials science.

The chemical structure of 4-methylenepiperidine hydrobromide is characterized by its piperidine ring, which is a saturated six-membered ring with one nitrogen atom. The methylene group at the 4-position introduces rigidity and potential for stereochemistry, making it an interesting target for researchers. The bromide counterion adds to its solubility properties, making it suitable for various synthetic applications. Recent studies have highlighted its role as a building block in the synthesis of complex molecules, particularly in the pharmaceutical industry.

One of the most notable applications of 4-methylenepiperidine hydrobromide is in the development of neuroprotective agents. Researchers have explored its potential as a precursor for compounds that can modulate neurotransmitter systems, particularly dopamine and serotonin. For instance, studies published in the *Journal of Medicinal Chemistry* have demonstrated that derivatives of this compound can exhibit neuroprotective effects in models of Parkinson's disease. These findings underscore its importance in drug discovery efforts targeting central nervous system disorders.

In addition to its pharmacological applications, 4-methylenepiperidine hydrobromide has also found use in catalytic processes. Its ability to act as a chiral ligand in asymmetric catalysis has been explored in recent years. A study published in *Angewandte Chemie* highlighted its role in facilitating enantioselective reactions, which are crucial for the production of chiral drugs. This application not only enhances the efficiency of chemical synthesis but also aligns with the growing demand for sustainable and environmentally friendly manufacturing processes.

The synthesis of 4-methylenepiperidine hydrobromide has also been optimized in recent years. Traditional methods involved multi-step procedures with low yields, but advancements in catalytic methods and green chemistry have led to more efficient protocols. For example, researchers have developed a one-pot synthesis using microwave-assisted techniques, which significantly reduces reaction time and enhances product purity. These improvements have made the compound more accessible for both academic and industrial applications.

Another area where 4-methylenepiperidine hydrobromide has shown promise is in the development of bioactive materials. Its ability to form stable complexes with metal ions has been leveraged in the creation of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and drug delivery systems. Recent research published in *Chemical Communications* demonstrated its role in forming MOFs with high surface area and porosity, making them ideal candidates for industrial gas separation processes.

Despite its numerous applications, the use of 4-methylenepiperidine hydrobromide is not without challenges. Its reactivity can lead to side reactions during synthesis if not properly controlled, requiring precise stoichiometric ratios and optimized reaction conditions. Additionally, while its pharmacological potential is promising, further studies are needed to fully understand its toxicity profile and long-term effects on biological systems.

In conclusion, 4-methylenepiperidine hydrobromide (CAS No. 3522-98-3) is a versatile compound with a wide range of applications across multiple disciplines. From drug discovery to materials science, its unique chemical properties continue to drive innovative research. As advancements in synthetic methods and catalysis unfold, this compound is poised to play an even greater role in addressing pressing challenges in science and industry.